2-(2,3-Dihydro-1H-inden-5-yloxy)-5-methylphenylamine

• IUPAC Name: 2-(2,3-dihydro-1H-inden-5-yloxy)-5-methylaniline
• InChI: InChI=1S/C16H17NO/c1-11-5-8-16(15(17)9-11)18-14-7-6-12-3-2-4-13(12)10-14/h5-10H,2-4,17H2,1H3
• InChI Key: HKTMMWUCZHFSPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=CC3=C(CCC3)C=C2)N
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• CAS No.: 946773-95-1

Description

2-(2,3-Dihydro-1H-inden-5-yloxy)-5-methylphenylamine (2-DIMP) is a novel compound that has been studied for its potential applications in scientific research. It is a derivative of indole, an aromatic heterocyclic compound that is found in many natural products. 2-DIMP has been used in a variety of laboratory experiments, including those involving biochemical and physiological processes.

Scientific Research Applications

Dopamine Receptor Ligands

The compound and its derivatives have been explored for their affinity and selectivity towards dopamine D1 and D2 receptors. Enantiomeric pairs of the compound, specifically the trans-2-amino-6-hydroxy-1-phenyl-2,3-dihydro-1H-indene and trans-2-amino-5-hydroxy-1-phenyl-2,3-dihydro-1H-indene, have shown nanomolar range affinity for these receptors. In behavioral studies, some derivatives have indicated central D1 agonistic activity, suggesting their potential utility in modulating dopamine-related functions in the central nervous system (Claudi et al., 1996).

Synthesis of Novel Compounds

The compound has been used as a precursor in the synthesis of novel chemical entities. For instance, reactions involving (E)-2-(aryl)-2,3-dihydro-1H-inden-1-ones have led to the formation of novel spiro dihydro-2′H-[indene-2,3′-thiophen]-1(3H)-ones with potential applications in various fields (Kumar et al., 2013).

Modulation of Serotonergic Receptors

The compound's derivatives have been investigated for their ability to modulate serotonergic receptors. Specifically, studies have looked at the modulation of 5-HT2A receptor-mediated behavior by 5-HT2C receptor agonists, which can have implications for understanding and possibly treating disorders related to these pathways (Vickers et al., 2001).

Synthesis of Functionalized Compounds

The compound has been used in reactions to synthesize functionalized tetrahydro-1H-indeno[2,1-c]pyridine derivatives. These reactions have shown potential for the creation of new compounds with diverse chemical properties and possible applications in material science or pharmaceuticals (Mosslemin et al., 2013).

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in preliminary studies, it could be further optimized and studied for potential use in various fields such as medicinal chemistry.